Cas no 22971-47-7 (Ethyl 5-oxo-5-(3-pyridyl)valerate)

• Product Name: Ethyl 5-oxo-5-(3-pyridyl)valerate
• CAS No: 22971-47-7
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD01320357
• CID: 1412644
• PubChem ID: 24727458
• Update Time: 2025-06-11

Ethyl 5-oxo-5-(3-pyridyl)valerate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-oxo-5-pyridin-3-ylpentanoate
• 5-Oxo-5--pentansaeure-ethylester
• KB-202151
• ETHYL 5-OXO-5-(3-PYRIDYL)VALERATE
• ETHYL 5-OXO-5-(PYRIDIN-3-YL)VALERATE
• CTK4F0600
• AG-E-66484
• 5-oxo-5-pyridin-3-yl-pentanoic acid ethyl ester
• 5-Oxo-5-<pyridyl-3>-pentansaeure-ethylester
• ETHYL5-OXO-5-(3-PYRIDYL)VALERATE
• MFCD01320357
• 3-Pyridinepentanoic acid, delta-oxo-, ethyl ester
• DTXSID40645676
• Ethyl 5-oxo-5-(pyridin-3-yl)pentanoate
• 22971-47-7
• AKOS016022995
• Ethyl 5-oxo-5-(3-pyridyl)valerate

• MDL： MFCD01320357
• Inchi： 1S/C12H15NO3/c1-2-16-12(15)7-3-6-11(14)10-5-4-8-13-9-10/h4-5,8-9H,2-3,6-7H2,1H3
• InChI Key： RIZVLYOSIGTCNI-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC(C1C=NC=CC=1)=O)=O

Computed Properties

• Exact Mass: 221.10500
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• PSA: 56.26000
• LogP: 1.99770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 5-oxo-5-(3-pyridyl)valerate

Ethyl 5-oxo-5-(3-pyridyl)valerate (CAS No. 22971-47-7): A Comprehensive Overview

Ethyl 5-oxo-5-(3-pyridyl)valerate (CAS No. 22971-47-7) is a significant compound in the field of chemical and pharmaceutical research, exhibiting unique structural and functional properties that make it a valuable candidate for various applications. This compound, characterized by its ester functionality and pyridine moiety, has garnered attention due to its potential in drug development, agrochemical formulations, and material science.

The molecular structure of Ethyl 5-oxo-5-(3-pyridyl)valerate consists of a valeric acid backbone modified with an ethyl ester group and a 3-pyridyl substituent. This configuration imparts specific chemical reactivity and interaction capabilities, making it a versatile building block in synthetic chemistry. The presence of the pyridine ring enhances its solubility in polar organic solvents and introduces hydrogen bonding potential, which is crucial for biological interactions.

In recent years, Ethyl 5-oxo-5-(3-pyridyl)valerate has been extensively studied for its pharmacological properties. Research indicates that this compound exhibits promising effects as an intermediate in the synthesis of bioactive molecules. Its ability to serve as a precursor for more complex structures has made it a focal point in medicinal chemistry research. Specifically, the pyridine moiety has been identified as a key pharmacophore in several drug candidates, contributing to their binding affinity and efficacy.

One of the most compelling aspects of Ethyl 5-oxo-5-(3-pyridyl)valerate is its role in the development of novel therapeutic agents. Studies have demonstrated its utility in creating compounds with potential applications in treating neurological disorders, inflammation, and infectious diseases. The ester group provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological targets. This flexibility has led to numerous innovative drug candidates being explored in academic and industrial settings.

The synthesis of Ethyl 5-oxo-5-(3-pyridyl)valerate involves multi-step organic reactions that highlight the compound's synthetic utility. Common methodologies include condensation reactions followed by esterification, often employing palladium-catalyzed cross-coupling techniques to introduce the pyridine substituent. These synthetic routes underscore the compound's importance as a scaffold for constructing more complex molecules with desired pharmacological properties.

From an industrial perspective, Ethyl 5-oxo-5-(3-pyridyl)valerate holds significant promise for large-scale production due to its well-defined chemical properties and predictable reactivity. Its stability under various conditions makes it suitable for industrial processes, while its compatibility with standard organic solvents simplifies purification and isolation procedures. These factors contribute to its attractiveness as an intermediate in pharmaceutical manufacturing.

The applications of Ethyl 5-oxo-5-(3-pyridyl)valerate extend beyond pharmaceuticals into agrochemicals and specialty chemicals. In agrochemical research, this compound has been investigated for its potential as a precursor in the synthesis of pesticides and herbicides. Its structural features allow for modifications that enhance bioactivity against pests while maintaining environmental safety profiles.

The ongoing research into Ethyl 5-oxo-5-(3-pyridyl)valerate underscores its importance as a versatile chemical entity. As new methodologies emerge in synthetic chemistry and drug discovery, this compound continues to serve as a valuable tool for scientists seeking innovative solutions. Its unique combination of structural features and reactivity makes it indispensable in both academic laboratories and industrial R&D facilities.

In conclusion, Ethyl 5-oxo-5-(3-pyridyl)valerate (CAS No. 22971-47-7) represents a cornerstone in modern chemical research, with far-reaching implications across multiple industries. Its role as a synthetic intermediate and bioactive molecule highlights its significance in advancing scientific knowledge and developing new technologies. As research progresses, we can expect further discoveries that will solidify its position as a pivotal compound in the chemical and pharmaceutical landscapes.